N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide

• IUPAC Name: 3-iodo-4-methoxy-N-(2-phenylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H16INO3S/c1-24-19-12-11-15(13-17(19)20)25(22,23)21-18-10-6-5-9-16(18)14-7-3-2-4-8-14/h2-13,21H,1H3
• InChI Key: DPCUNAIGXZGHKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C3=CC=CC=C3)I
• Molecular Formula: C19H16INO3S
• Molecular Weight: 465.3 g/mol

Description

N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide, also known as BIMS, is a sulfonamide compound that has shown potential in scientific research applications. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide works by inhibiting the activity of carbonic anhydrase enzymes, which are involved in various physiological processes, including acid-base balance, respiration, and bone resorption. By inhibiting these enzymes, N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide can disrupt cancer cell growth and protect neurons from oxidative stress.
Biochemical and Physiological Effects
N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide has been shown to have low toxicity and good stability in vivo. It is rapidly absorbed and distributed throughout the body, with the highest concentrations found in the liver and kidneys. N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide has also been shown to have anti-inflammatory effects, which may contribute to its potential use in treating neurological disorders.

Advantages and Limitations for Lab Experiments

N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide has several advantages for use in laboratory experiments. It is stable and has low toxicity, making it a good candidate for in vivo studies. However, N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide has limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide. One area of interest is the development of N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide derivatives with improved solubility and bioavailability. Another area of research is the use of N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide in combination with other drugs for cancer treatment. Additionally, further studies are needed to determine the long-term effects of N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide on the body and to evaluate its potential use in treating other diseases.

Scientific Research Applications

N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro, and in vivo studies have shown promising results in reducing tumor growth. N-2-biphenylyl-3-iodo-4-methoxybenzenesulfonamide has also been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. It has been shown to protect neurons from oxidative stress and reduce inflammation in the brain.